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Compound of Interest

Compound Name: Centpropazine

Cat. No.: B186918 Get Quote

Disclaimer: Centpropazine is an experimental antidepressant that was never commercially

marketed.[1] Consequently, specific, officially mandated disposal procedures for this compound

are not publicly available. The following guide provides essential safety and logistical

information based on general best practices for the disposal of non-hazardous pharmaceutical

and laboratory chemical waste. Researchers, scientists, and drug development professionals

should always consult with their institution's Environmental Health and Safety (EHS)

department to ensure full compliance with local, state, and federal regulations.

I. Essential Safety and Handling Precautions
While specific hazard information for Centpropazine is limited, prudent laboratory practices are

essential. When handling Centpropazine, personnel should adhere to standard chemical

safety protocols.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat should be worn to protect from potential splashes.

Handling:

Avoid generating dust or aerosols.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b186918?utm_src=pdf-interest
https://www.benchchem.com/product/b186918?utm_src=pdf-body
https://en.wikipedia.org/wiki/Centpropazine
https://www.benchchem.com/product/b186918?utm_src=pdf-body
https://www.benchchem.com/product/b186918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work in a well-ventilated area, preferably a fume hood.

Avoid contact with skin and eyes.

II. Centpropazine: Chemical and Physical Properties
A summary of the known properties of Centpropazine is provided below to inform handling and

disposal considerations.[2][3][4]

Property Value

Molecular Formula C22H28N2O3

Molecular Weight 368.47 g/mol

Appearance Solid powder

Boiling Point 560.7°C at 760 mmHg

Flash Point 292.9°C

Density 1.147 g/cm³

III. Step-by-Step Disposal Protocol for
Centpropazine
The following protocol outlines a recommended procedure for the disposal of Centpropazine in

a laboratory setting, based on general guidelines for non-hazardous pharmaceutical waste.[5]

Step 1: Waste Identification and Segregation

Proper segregation is a critical first step in laboratory waste management.

Isolate Centpropazine Waste: Separate all waste materials containing Centpropazine from

general, biohazardous, and radioactive waste streams.

Non-Hazardous Classification: Based on available information, Centpropazine can likely be

managed as a non-hazardous chemical waste. However, it is imperative to confirm this

classification with your institution's EHS department.
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Designated Containers: Place all Centpropazine waste, including any residual powder,

contaminated labware (e.g., vials, pipette tips), and used PPE, into a designated, properly

labeled waste container for chemical or pharmaceutical waste.

Step 2: Container Management

Labeling: The waste container must be clearly and accurately labeled. The label should

include:

"Non-Hazardous Pharmaceutical Waste for Incineration" (or as directed by your EHS

department)

The chemical name: "Centpropazine"

The primary hazards (if any are identified by your institution)

The date the waste was first added to the container.

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials.

Step 3: Disposal of Empty Containers

Empty containers that once held Centpropazine should also be disposed of as chemical

waste, as they may contain residual amounts of the compound. They should not be placed in

the regular trash or recycling unless they have been thoroughly decontaminated according to

your institution's approved procedures.

Step 4: Final Disposal

The final disposal of Centpropazine waste must be handled by a licensed and approved waste

management vendor.

Incineration: High-temperature incineration is the preferred and most environmentally sound

method for destroying active pharmaceutical ingredients, preventing their release into the

environment.

Prohibited Disposal Methods:
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DO NOT flush Centpropazine down the drain. This can contribute to water pollution.

DO NOT dispose of Centpropazine in the regular trash.

IV. Recommended Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of

Centpropazine.

Step 1: Handling & Segregation

Step 2: Containment

Step 3: Final Disposal

Handle Centpropazine with appropriate PPE

Segregate Centpropazine waste from other waste streams

Place waste in a designated, labeled container

Consolidate Waste

Store container in a secure, designated area

Arrange for pickup by a licensed waste management vendor

Prepare for Disposal

Ensure waste is destined for incineration
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Click to download full resolution via product page

Caption: General workflow for the proper disposal of Centpropazine.

V. Environmental Considerations
While specific ecotoxicity data for Centpropazine is not available, the release of any

pharmaceutical into the environment is a concern. Psychiatric drugs, as a class, have the

potential to affect non-target organisms due to their action on highly conserved neuroendocrine

systems. Therefore, adhering to proper disposal protocols is crucial to minimize any potential

environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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